Cas no 4171-01-1 (5α-Androstane-3,12,17-trione)

• Product name: 5α-Androstane-3,12,17-trione
• CAS No: 4171-01-1
• MF: C₁₉H₂₆O₃
• MW: 302.407946109772
• CID: 5533164

5α-Androstane-3,12,17-trione Chemical and Physical Properties

Names and Identifiers

• 5α-Androstane-3,12,17-trione

• Inchi： 1S/C19H26O3/c1-18-8-7-12(20)9-11(18)3-4-13-14-5-6-16(21)19(14,2)17(22)10-15(13)18/h11,13-15H,3-10H2,1-2H3/t11-,13-,14-,15-,18-,19-/m0/s1
• InChI Key： XWFKOGADHKUSHG-HYCFJWNYSA-N
• SMILES： O=C1C([H])([H])[C@]2([H])[C@@]3(C([H])([H])[H])C([H])([H])C([H])([H])C(C([H])([H])[C@]3([H])C([H])([H])C([H])([H])[C@@]2([H])[C@]2([H])C([H])([H])C([H])([H])C([C@]21C([H])([H])[H])=O)=O

Additional information on 5α-Androstane-3,12,17-trione

5α-Androstane-3,12,17-trione (CAS 4171-01-1): A Comprehensive Guide to Its Properties and Applications

5α-Androstane-3,12,17-trione (CAS 4171-01-1), also known as 3,12,17-trioxo-5α-androstane, is a steroidal compound with significant biochemical and pharmacological interest. This compound belongs to the androstane family, which serves as a backbone for many biologically active steroids. Researchers and pharmaceutical developers are increasingly focusing on 5α-androstane derivatives due to their potential therapeutic applications, particularly in metabolic and endocrine research.

The molecular structure of 5α-Androstane-3,12,17-trione features three ketone groups at positions 3, 12, and 17, making it a unique polyketo steroid. This structural characteristic influences its reactivity and interaction with biological systems. Recent studies have explored its role in modulating enzyme activity, particularly those involved in steroid metabolism. The compound's androstane skeleton is also of interest in drug design, as it provides a stable framework for synthetic modifications.

In the pharmaceutical industry, CAS 4171-01-1 has gained attention as a potential intermediate for synthesizing more complex steroid molecules. Its triketone structure offers multiple sites for chemical modification, allowing researchers to create derivatives with tailored biological activities. Current trends in steroid research emphasize the development of compounds with improved selectivity and reduced side effects, making 5α-Androstane-3,12,17-trione a valuable building block.

One of the most searched questions regarding this compound is: "What are the applications of 5α-Androstane-3,12,17-trione in medicine?" While not directly used as a therapeutic agent, this compound serves as a crucial reference standard in analytical chemistry and a starting material for synthesizing bioactive steroids. Its relevance in endocrine research continues to grow, especially in studies investigating androgen metabolism and related disorders.

The biochemical properties of 5α-Androstane-3,12,17-trione make it particularly interesting for researchers studying steroid hormone pathways. Its structure allows it to interact with various enzymes in the steroidogenesis pathway, potentially influencing the production of other important steroid hormones. This characteristic has led to increased interest in its potential applications for understanding and treating hormonal imbalances.

From a commercial perspective, the demand for high-purity 5α-Androstane-3,12,17-trione has been steadily increasing. Pharmaceutical companies and research institutions require this compound for quality control, method development, and as a reference material in steroid analysis. The market for specialized steroid intermediates like this one is expected to grow as research into personalized medicine and targeted therapies expands.

Recent advancements in analytical techniques have made the characterization of 5α-Androstane derivatives more precise. Techniques such as LC-MS and NMR spectroscopy are commonly employed to study the structure-activity relationships of these compounds. This has led to better understanding of how modifications to the androstane core can influence biological activity, opening new possibilities for drug development.

Environmental and safety considerations for handling 5α-Androstane-3,12,17-trione follow standard laboratory protocols for steroid compounds. While not classified as hazardous, proper handling procedures should be observed to maintain compound integrity and ensure researcher safety. The stability of this triketo steroid under various conditions makes it relatively easy to store and handle compared to more labile steroid derivatives.

The future research directions for CAS 4171-01-1 may include exploring its potential as a scaffold for developing novel therapeutic agents. With growing interest in steroid-based pharmaceuticals, this compound could play a significant role in the development of new treatments for hormonal disorders, metabolic diseases, and other conditions where steroid pathways are involved.

For researchers and manufacturers working with 5α-Androstane-3,12,17-trione, quality assurance remains paramount. The compound's purity significantly impacts research outcomes and derivative synthesis. Current good manufacturing practices (cGMP) standards apply to the production of this material when intended for pharmaceutical applications, ensuring consistency and reliability for end users.

In conclusion, 5α-Androstane-3,12,17-trione (CAS 4171-01-1) represents an important compound in steroid chemistry with diverse research applications. Its unique triketone structure and androstane backbone make it valuable for both basic research and potential therapeutic development. As scientific understanding of steroid biology advances, the significance of this and related compounds will likely continue to grow in both academic and industrial settings.